Cas no 23062-34-2 (4H,6H-Dithieno[3,4-c:3',4'-e]oxepin)

4H,6H-Dithieno[3,4-c:3',4'-e]oxepin structure
23062-34-2 structure
Product Name:4H,6H-Dithieno[3,4-c:3',4'-e]oxepin
CAS No:23062-34-2
MF:C10H8OS2
MW:208.299920082092
CID:286746
PubChem ID:140993
Update Time:2025-04-19

4H,6H-Dithieno[3,4-c:3',4'-e]oxepin Chemical and Physical Properties

Names and Identifiers

    • 4H,6H-Dithieno[3,4-c:3',4'-e]oxepin
    • 4,6-dihydrodithieno[2,3-a:2',3'-d]oxepine
    • 4,6-Dihydro-8-methylpyrrolo(4,3,2-de)(1,2,4)triazolo(3,4-a)isoquinoline
    • 4,6-Dihydro-8-methylpyrrolo[4,3,2-de]-s-triazolo[3,4-a]isoquinoline
    • 4,6-Dihydrodithieno< 3,4-c:3,4-e> oxepin
    • 4,6-Dihydro-dithieno< 3,4-c:3,4-e> oxepin
    • 4,6-Dihydrodithio< 3,4-c:3,4-e> oxepin
    • Dithieno[3,4-c:3',4'-e]-4H,6H-oxepin
    • LS-139754
    • Pyrrolo(4,3,2-de)(1,2,4)triazolo(3,4-a)isoquinoline, 4,6-dihydro-8-methyl-
    • NSC 241159
    • NSC-241159
    • 4H,6H-Dithieno(3,4-c:3',4'-e)oxepin
    • DTXSID80177628
    • 23062-34-2
    • FT-0712785
    • NSC241159
    • 5205-06-1
    • 8-oxa-4,12-dithiatricyclo[8.3.0.02,6]trideca-1(13),2,5,10-tetraene
    • Inchi: 1S/C10H8OS2/c1-7-3-12-5-9(7)10-6-13-4-8(10)2-11-1/h3-6H,1-2H2
    • InChI Key: LBKKXPSTOSLTSB-UHFFFAOYSA-N
    • SMILES: S1C=C2COCC3=CSC=C3C2=C1

Computed Properties

  • Exact Mass: 208.00174
  • Monoisotopic Mass: 208.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 65.7Ų

Experimental Properties

  • Density: 1.354
  • Boiling Point: 393.2°C at 760 mmHg
  • Flash Point: 191.6°C
  • Refractive Index: 1.659
  • PSA: 9.23

4H,6H-Dithieno[3,4-c:3',4'-e]oxepin Related Literature

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk